Cas no 2229324-69-8 (tert-butyl N-3-amino-2-(4-hydroxy-3-methoxyphenyl)-2-methylpropylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(4-hydroxy-3-methoxyphenyl)-2-methylpropylcarbamate
• CAS No: 2229324-69-8
• MF: C₁₆H₂₆N₂O₄
• MW: 310.388644695282
• CID: 6353654
• PubChem ID: 165782873
• Update Time: 2025-06-09

tert-butyl N-3-amino-2-(4-hydroxy-3-methoxyphenyl)-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(4-hydroxy-3-methoxyphenyl)-2-methylpropylcarbamate
• tert-butyl N-[3-amino-2-(4-hydroxy-3-methoxyphenyl)-2-methylpropyl]carbamate
• 2229324-69-8
• EN300-1878819

• Inchi： 1S/C16H26N2O4/c1-15(2,3)22-14(20)18-10-16(4,9-17)11-6-7-12(19)13(8-11)21-5/h6-8,19H,9-10,17H2,1-5H3,(H,18,20)
• InChI Key： LZNLXMSPZAIGIU-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)(C1C=CC(=C(C=1)OC)O)CN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 310.18925731g/mol
• Monoisotopic Mass: 310.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 93.8Ų

Additional information on tert-butyl N-3-amino-2-(4-hydroxy-3-methoxyphenyl)-2-methylpropylcarbamate

Recent Advances in the Study of tert-Butyl N-3-amino-2-(4-hydroxy-3-methoxyphenyl)-2-methylpropylcarbamate (CAS: 2229324-69-8)

The compound tert-butyl N-3-amino-2-(4-hydroxy-3-methoxyphenyl)-2-methylpropylcarbamate (CAS: 2229324-69-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug development and therapeutic interventions. This research brief aims to synthesize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic uses.

Recent studies have focused on the efficient synthesis of tert-butyl N-3-amino-2-(4-hydroxy-3-methoxyphenyl)-2-methylpropylcarbamate, with researchers optimizing reaction conditions to improve yield and purity. The compound's unique structural features, including the tert-butyl carbamate group and the 4-hydroxy-3-methoxyphenyl moiety, make it a promising candidate for further chemical modifications and biological evaluations. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the compound's structure and purity.

In terms of biological activity, preliminary investigations suggest that tert-butyl N-3-amino-2-(4-hydroxy-3-methoxyphenyl)-2-methylpropylcarbamate exhibits notable interactions with specific enzymatic targets. For instance, recent in vitro studies have demonstrated its inhibitory effects on certain kinases involved in inflammatory pathways. These findings open new avenues for the development of anti-inflammatory agents based on this scaffold. Additionally, molecular docking studies have provided insights into the compound's binding modes, further elucidating its mechanism of action.

The therapeutic potential of tert-butyl N-3-amino-2-(4-hydroxy-3-methoxyphenyl)-2-methylpropylcarbamate is also being explored in the context of neurodegenerative diseases. Early-stage research indicates that the compound may modulate key pathways associated with neuroprotection, although further in vivo studies are required to validate these effects. The compound's ability to cross the blood-brain barrier, as suggested by computational models, adds to its appeal as a candidate for central nervous system (CNS) drug development.

Despite these promising findings, challenges remain in the development of tert-butyl N-3-amino-2-(4-hydroxy-3-methoxyphenyl)-2-methylpropylcarbamate as a therapeutic agent. Issues such as metabolic stability, pharmacokinetics, and potential off-target effects need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, tert-butyl N-3-amino-2-(4-hydroxy-3-methoxyphenyl)-2-methylpropylcarbamate (CAS: 2229324-69-8) represents a promising scaffold for drug discovery, with potential applications in inflammation and neurodegeneration. Continued research into its synthesis, biological activity, and therapeutic potential will be crucial for unlocking its full value in the field of chemical biology and medicinal chemistry.